Cas no 1704392-22-2 (4-(3,5-dichlorophenyl)but-3-en-2-amine)

• Product Name: 4-(3,5-dichlorophenyl)but-3-en-2-amine
• CAS No: 1704392-22-2
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 6239673
• PubChem ID: 103091480
• Update Time: 2025-05-25

4-(3,5-dichlorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dichlorophenyl)but-3-en-2-amine
• EN300-1982673
• 1704392-22-2

• Inchi： 1S/C10H11Cl2N/c1-7(13)2-3-8-4-9(11)6-10(12)5-8/h2-7H,13H2,1H3/b3-2+
• InChI Key： WZIKVRKGMBFJIT-NSCUHMNNSA-N
• SMILES： ClC1C=C(C=C(C=1)/C=C/C(C)N)Cl

Computed Properties

• Exact Mass: 215.0268547g/mol
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(3,5-dichlorophenyl)but-3-en-2-amine

4-(3,5-Dichlorophenyl)But-3-en-2-Amine: A Comprehensive Overview

4-(3,5-Dichlorophenyl)but-3-en-2-amine, also known by its CAS number 1704392-22-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a dichlorophenyl group with an enamine functional group. The presence of the dichlorophenyl moiety imparts specific electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 4-(3,5-dichlorophenyl)but-3-en-2-amine typically involves multi-step reactions, often starting from readily available aromatic chlorides. The key steps include nucleophilic substitution, alkylation, and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production process. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, 4-(3,5-dichlorophenyl)but-3-en-2-amine has found utility in the pharmaceutical industry as an intermediate for drug development. Its enamine functionality is particularly useful in forming conjugated systems, which are essential for bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities. Additionally, it serves as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs), where its nitrogen functionality plays a critical role in metal coordination.

The electronic properties of 4-(3,5-dichlorophenyl)but-3-en-2-amine make it an attractive candidate for applications in optoelectronics. Recent research has focused on its use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to form stable charge transfer complexes has been leveraged to enhance device performance, including improved charge transport and emission efficiency. These findings underscore its potential as a key component in next-generation electronic materials.

In the field of catalysis, 4-(3,5-dichlorophenyl)but-3-en-2-amine has been employed as a ligand to create transition metal catalysts with enhanced activity and selectivity. For example, palladium catalysts derived from this compound have shown remarkable efficiency in cross-coupling reactions—a cornerstone of modern organic synthesis. The steric and electronic effects imparted by the dichlorophenyl group are believed to play a crucial role in these catalytic processes.

The environmental impact of 4-(3,5-dichlorophenyl)but-3-en-2-amine has also been a topic of recent interest. Studies have evaluated its biodegradation pathways under various conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is critical for assessing its safety profile and ensuring sustainable practices in its industrial use.

In conclusion, 4-(3,5-dichlorophenyl)but-3-en-2-amine is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As new synthetic methods and applications continue to emerge, this compound is poised to play an even greater role in advancing scientific innovation.